3-methyl-7-{[(1-methyl-4-nitro-1H-pyrazol-3-yl)carbonyl]amino}-N-(2-methylpropyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxamide

• Molecular Formula: C17H22N6O5S
• Molecular Weight: 422.5 g/mol
• IUPAC Name: 3-methyl-7-[(1-methyl-4-nitropyrazole-3-carbonyl)amino]-N-(2-methylpropyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxamide
• InChI: InChI=1S/C17H22N6O5S/c1-8(2)5-18-15(25)13-9(3)7-29-17-12(16(26)22(13)17)19-14(24)11-10(23(27)28)6-21(4)20-11/h6,8,12,17H,5,7H2,1-4H3,(H,18,25)(H,19,24)
• InChI Key: XCMJVMGDLJZARJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C(C(C2=O)NC(=O)C3=NN(C=C3[N+](=O)[O-])C)SC1)C(=O)NCC(C)C

Description

N-ISOBUTYL-3-METHYL-7-{[(1-METHYL-4-NITRO-1H-PYRAZOL-3-YL)CARBONYL]AMINO}-8-OXO-5-THIA-1-AZABICYCLO[420]OCT-2-ENE-2-CARBOXAMIDE is a complex organic compound with a unique bicyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-ISOBUTYL-3-METHYL-7-{[(1-METHYL-4-NITRO-1H-PYRAZOL-3-YL)CARBONYL]AMINO}-8-OXO-5-THIA-1-AZABICYCLO[4.2.0]OCT-2-ENE-2-CARBOXAMIDE typically involves multiple steps, starting from readily available precursors. The key steps include:

Formation of the bicyclic core: This is achieved through a series of cyclization reactions.

Introduction of the isobutyl and methyl groups: These groups are introduced via alkylation reactions.

Attachment of the pyrazole moiety: This step involves the use of coupling reactions to attach the pyrazole ring to the bicyclic core.

Final functionalization: The nitro group and other functional groups are introduced in the final steps through nitration and other specific reactions.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and minimize costs. This could include the use of continuous flow reactors for certain steps, as well as the development of more efficient catalysts and reagents.

Chemical Reactions Analysis

Types of Reactions

N-ISOBUTYL-3-METHYL-7-{[(1-METHYL-4-NITRO-1H-PYRAZOL-3-YL)CARBONYL]AMINO}-8-OXO-5-THIA-1-AZABICYCLO[4.2.0]OCT-2-ENE-2-CARBOXAMIDE can undergo various types of chemical reactions, including:

Oxidation: The nitro group can be reduced to an amine under appropriate conditions.

Reduction: The compound can be reduced to form different derivatives.

Substitution: Various functional groups can be substituted on the bicyclic core or the pyrazole ring.

Common Reagents and Conditions

Oxidizing agents: Such as potassium permanganate or chromium trioxide.

Reducing agents: Such as lithium aluminum hydride or hydrogen gas with a palladium catalyst.

Substitution reagents: Such as halogens or alkylating agents.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, reduction of the nitro group would yield an amine derivative, while substitution reactions could introduce various functional groups onto the core structure.

Scientific Research Applications

N-ISOBUTYL-3-METHYL-7-{[(1-METHYL-4-NITRO-1H-PYRAZOL-3-YL)CARBONYL]AMINO}-8-OXO-5-THIA-1-AZABICYCLO[42

Medicinal Chemistry: This compound could be explored for its potential as a drug candidate, particularly in the treatment of bacterial infections or as an anti-inflammatory agent.

Biological Studies: It could be used as a probe to study various biological pathways and mechanisms.

Industrial Applications: The compound’s unique structure could make it useful in the development of new materials or as a catalyst in certain chemical reactions.

Mechanism of Action

The mechanism by which N-ISOBUTYL-3-METHYL-7-{[(1-METHYL-4-NITRO-1H-PYRAZOL-3-YL)CARBONYL]AMINO}-8-OXO-5-THIA-1-AZABICYCLO[4.2.0]OCT-2-ENE-2-CARBOXAMIDE exerts its effects is likely related to its ability to interact with specific molecular targets. These could include enzymes or receptors involved in key biological pathways. The compound’s structure allows it to fit into the active sites of these targets, thereby modulating their activity.

Comparison with Similar Compounds

Similar Compounds

Penicillin derivatives: These compounds share a similar bicyclic core structure and are used as antibiotics.

Cephalosporins: Another class of antibiotics with a similar core structure.

Carbapenems: These compounds also have a bicyclic core and are used to treat bacterial infections.

Uniqueness

What sets N-ISOBUTYL-3-METHYL-7-{[(1-METHYL-4-NITRO-1H-PYRAZOL-3-YL)CARBONYL]AMINO}-8-OXO-5-THIA-1-AZABICYCLO[4.2.0]OCT-2-ENE-2-CARBOXAMIDE apart from these similar compounds is its unique combination of functional groups, which could confer distinct biological activities and chemical reactivity.